2-(2,6-Difluorophenyl)-3-methylbutanoic acid

• Molecular Formula: C11H12F2O2
• Molecular Weight: 214.21 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)-3-methylbutanoic acid
• InChI: InChI=1S/C11H12F2O2/c1-6(2)9(11(14)15)10-7(12)4-3-5-8(10)13/h3-6,9H,1-2H3,(H,14,15)
• InChI Key: VFCNIDGHTRCEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=C(C=CC=C1F)F)C(=O)O

Description

2-(2,6-Difluorophenyl)-3-methylbutanoic acid is a fluorinated aromatic carboxylic acid characterized by a 2,6-difluorophenyl group attached to the second carbon of a 3-methylbutanoic acid backbone. Its molecular formula is C₁₁H₁₂F₂O₂, with a molecular weight of 214.21 g/mol (calculated). The compound combines a branched alkyl chain (3-methyl) with a symmetrically difluorinated aromatic ring, which may enhance lipophilicity and metabolic stability compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the use of Suzuki-Miyaura coupling reactions, where 2,6-difluorophenylboronic acid is coupled with a suitable butanoic acid derivative under palladium catalysis . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of automated systems can ensure consistent quality and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

2-(2,6-Difluorophenyl)-3-methylbutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to substitute the fluorine atoms.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-(2,6-Difluorophenyl)-3-methylbutanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its unique structural features.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2,6-Difluorophenyl)-3-methylbutanoic acid involves its interaction with specific molecular targets. The presence of fluorine atoms can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Carboxylic Acid vs. Amide Derivatives

The target compound and CID 3705370 () share a 3-methylbutanoic acid backbone but differ in the linkage to the difluorophenyl group. The amide bond in CID 3705370 introduces a nitrogen atom, reducing acidity (amide pKa ~15–17 vs. carboxylic acid pKa ~5) and altering hydrogen-bonding capacity. This modification may enhance metabolic stability in drug design by resisting esterase-mediated hydrolysis .

Boronic Acid Derivatives

The boronic acid derivative () replaces the carboxylic acid with a boronic acid group, enabling participation in Suzuki-Miyaura coupling reactions.

Fluorophenol Analog

2-Fluorophenol () lacks the carboxylic acid and alkyl chain but shares a fluorine substituent on the aromatic ring. Its phenol group (pKa ~8–10) is less acidic than a carboxylic acid, reducing ionization at physiological pH. This compound may serve as a solubilizing fragment in drug design .

Research Findings and Implications

Fluorine Effects : The 2,6-difluoro substitution pattern in the target compound and CID 3705370 likely enhances lipophilicity (logP ~2.5–3.0 estimated) and electron-withdrawing effects, stabilizing aromatic rings against oxidative metabolism .

Functional Group Reactivity : The carboxylic acid in the target compound offers salt-forming capabilities (e.g., sodium or potassium salts for improved solubility), whereas the boronic acid derivative () is tailored for synthetic chemistry applications .

Biological Activity

2-(2,6-Difluorophenyl)-3-methylbutanoic acid is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the existing literature on the biological activity of this compound, highlighting its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a difluorophenyl group attached to a branched butanoic acid structure. Its molecular formula is C$_{11}$H$_{12}$F$_{2}$O$_2$, which contributes to its unique chemical properties and interactions with biological targets.

The biological activity of 2-(2,6-Difluorophenyl)-3-methylbutanoic acid is primarily mediated through its interaction with specific molecular targets:

• Proton Donation : As a carboxylic acid, it can donate a proton (H$^+$), forming a carboxylate anion that participates in various biochemical reactions.
• Enzyme Interaction : The compound is believed to interact with enzymes and receptors, influencing their activity and function. This interaction may lead to modulation of metabolic pathways relevant to disease states.

Anticancer Activity

Recent studies have investigated the anticancer properties of 2-(2,6-Difluorophenyl)-3-methylbutanoic acid. In vitro assays have shown promising results against various cancer cell lines:

• Cell Line Studies : The compound exhibited significant cytotoxicity against MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines. The IC$_{50}$ values were reported at approximately 10 µM for MCF-7 cells, indicating effective growth inhibition compared to standard chemotherapeutics like doxorubicin .
• Mechanisms : The compound induced apoptosis in cancer cells through the intrinsic mitochondrial pathway, characterized by increased levels of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic proteins like Bcl-2 .

Antimicrobial Activity

In addition to its anticancer effects, 2-(2,6-Difluorophenyl)-3-methylbutanoic acid has demonstrated antimicrobial properties:

• In vitro Testing : The compound was tested against various bacterial strains, showing significant antibacterial activity. It inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial effect .

Study on Anticancer Effects

A comprehensive study evaluated the effects of 2-(2,6-Difluorophenyl)-3-methylbutanoic acid on MCF-7 cells. The results indicated that treatment led to cell cycle arrest at the G2/M phase and increased apoptosis markers. Notably, the study highlighted that the compound's mechanism involved modulation of cyclins and cyclin-dependent kinases .

Study on Antimicrobial Effects

Another study focused on the antimicrobial efficacy of the compound against common pathogens. The results showed that it significantly reduced bacterial load in treated samples compared to untreated controls. This study emphasized the potential application of the compound in developing new antimicrobial agents .

Data Summary

The following table summarizes key findings from studies on the biological activity of 2-(2,6-Difluorophenyl)-3-methylbutanoic acid:

Activity Type	Cell Line/Pathogen	IC$_{50}$ Value	Mechanism of Action
Anticancer	MCF-7	~10 µM	Induction of apoptosis via mitochondrial pathway
Antimicrobial	Staphylococcus aureus	15 µg/mL	Inhibition of bacterial growth
	Escherichia coli	20 µg/mL	Broad-spectrum antibacterial effect